Cas no 74395-08-7 (3-phenylcycloheptan-1-one)

• Product Name: 3-phenylcycloheptan-1-one
• CAS No: 74395-08-7
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 1767544
• PubChem ID: 11298416
• Update Time: 2025-04-24

3-phenylcycloheptan-1-one Chemical and Physical Properties

Names and Identifiers

• Cycloheptanone, 3-phenyl-
• 3-phenylcycloheptan-1-one
• 74395-08-7
• AKOS013830039
• SCHEMBL2312546
• Z1233209527
• JLDCLDZGNYDRKX-UHFFFAOYSA-N
• EN300-119151
• 3-phenylcycloheptanone

• Inchi： 1S/C13H16O/c14-13-9-5-4-8-12(10-13)11-6-2-1-3-7-11/h1-3,6-7,12H,4-5,8-10H2
• InChI Key： JLDCLDZGNYDRKX-UHFFFAOYSA-N
• SMILES： O=C1CCCCC(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 188.120115130g/mol
• Monoisotopic Mass: 188.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 3-phenylcycloheptan-1-one

Exploring Cycloheptanone, 3-phenyl- (CAS No. 74395-08-7): Properties, Applications, and Market Insights

Cycloheptanone, 3-phenyl- (CAS No. 74395-08-7) is a specialized organic compound that has garnered significant attention in the fields of fragrance synthesis, pharmaceutical intermediates, and specialty chemicals. This ketone derivative, characterized by its seven-membered ring structure and phenyl substituent, offers unique chemical properties that make it valuable for various industrial applications. In this comprehensive guide, we delve into the molecular characteristics, synthesis methods, and emerging uses of this compound, while addressing trending topics such as green chemistry and sustainable synthesis.

The molecular structure of 3-phenylcycloheptanone consists of a cycloheptanone backbone with a phenyl group attached at the 3-position. This configuration imparts distinct steric and electronic properties, influencing its reactivity and solubility. Researchers frequently search for "Cycloheptanone derivatives solubility" or "3-phenyl substituted ketones polarity," as these factors determine the compound's utility in different solvent systems. The compound typically appears as a colorless to pale yellow liquid at room temperature, with a characteristic ketonic odor that makes it interesting for flavor and fragrance applications.

In pharmaceutical research, Cycloheptanone, 3-phenyl- serves as a crucial building block for more complex molecules. Recent publications highlight its use in developing bioactive compounds with potential therapeutic effects. The growing interest in "ketone-based drug discovery" and "cyclic ketone pharmaceuticals" reflects the compound's relevance in modern medicinal chemistry. Its structural flexibility allows for various modifications, making it a versatile intermediate in synthesizing compounds with improved pharmacokinetic properties.

The fragrance industry values 3-phenylcycloheptanone for its unique olfactory characteristics. Perfumers often search for "novel ketone fragrances" or "long-lasting scent molecules," where this compound shows particular promise. Its molecular structure contributes to both the intensity and longevity of fragrances, while the phenyl group adds complexity to the scent profile. Recent trends toward "sustainable aroma chemicals" have increased interest in developing efficient synthesis routes for this and similar compounds.

Synthetic approaches to Cycloheptanone, 3-phenyl- have evolved significantly in recent years. Traditional methods involving Friedel-Crafts acylation have given way to more sophisticated catalytic processes. Current research focuses on "catalytic ketone synthesis" and "atom-economical ring formation," addressing the industry's demand for greener production methods. The development of efficient catalysts for the selective formation of seven-membered rings remains an active area of investigation, with implications for scaling up production.

Market analysis reveals growing demand for 3-phenylcycloheptanone across several sectors. The global market for "specialty ketones" is projected to expand significantly, driven by increasing applications in high-value industries. Suppliers and researchers frequently inquire about "Cycloheptanone derivative suppliers" and "bulk phenyl-substituted ketones," indicating robust commercial interest. Current price trends reflect the compound's specialty status, with purity grades and custom synthesis options affecting market valuation.

Analytical characterization of Cycloheptanone, 3-phenyl- typically involves advanced techniques such as GC-MS, NMR spectroscopy, and HPLC. Quality control professionals often search for "ketone purity analysis" methods or "structural confirmation of cyclic ketones." These analytical procedures ensure the compound meets the stringent requirements of pharmaceutical and fragrance applications, where even minor impurities can significantly impact performance.

Safety considerations for handling 3-phenylcycloheptanone follow standard organic compound protocols. While not classified as hazardous under current regulations, proper ventilation and personal protective equipment are recommended during handling. The scientific community shows increasing interest in "benign chemical handling" practices, reflecting broader trends toward workplace safety and environmental responsibility in chemical operations.

Future research directions for Cycloheptanone, 3-phenyl- include exploring its potential in material science applications. The compound's unique structure suggests possible utility in "advanced polymer additives" or "functional material precursors." As industries seek novel building blocks for sophisticated materials, this and related cyclic ketones may find expanded roles beyond their current applications.

In conclusion, Cycloheptanone, 3-phenyl- (CAS No. 74395-08-7) represents an intriguing case study in specialty chemical development. From its fundamental chemical properties to its diverse applications and market potential, this compound continues to attract scientific and commercial interest. As research advances and new applications emerge, this versatile molecule is poised to maintain its relevance in multiple high-value industries, particularly where unique structural features and functional group chemistry are paramount.